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Compound of Interest

Compound Name: (+)-2-Carene

Cat. No.: B1197232

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of (+)-2-Carene, a flammable liquid and bicyclic
monoterpene. Adherence to these protocols is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to handle (+)-2-Carene with
appropriate care in a well-ventilated area, preferably within a fume hood.[1] Personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be
worn.[1] All sources of ignition, such as heat, sparks, or open flames, must be eliminated from
the vicinity as (+)-2-Carene is a flammable liquid.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for (+)-2-Carene, crucial for
understanding its physical and chemical properties.
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Property Value

Molecular Formula CioH16[4]

Molecular Weight 136.23 g/mol [4]

Boiling Point 167-168 °C[3][4]

Flash Point 38 °C (closed cup)[3][4]
Density ~0.862 g/mL at 20-25 °C[3][4]

Step-by-Step Disposal Protocol

The disposal of (+)-2-Carene must be managed through an approved hazardous waste
program, adhering to all federal, state, and local regulations.[5][6] Under no circumstances
should (+)-2-Carene be disposed of down the drain or in regular trash.[1]

Step 1: Waste Collection

o Container: Use a designated, chemically compatible waste container that is in good condition
with a secure, tight-fitting lid.[1]

o Labeling: Clearly label the container with "Hazardous Waste," "Flammable Liquid," and "
(+)-2-Carene."[1] The date of initial waste accumulation must also be recorded.[1]

e Segregation: Do not mix (+)-2-Carene with other waste streams, particularly incompatible
materials like strong oxidizing agents.[1]

Step 2: Storage

o Location: Store the sealed waste container in a designated satellite accumulation area (SAA)
within the laboratory, at or near the point of generation.[1]

o Conditions: The storage area must be cool, dry, and well-ventilated, away from any sources
of ignition.[1]

Step 3: Professional Disposal
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» Contact Environmental Health and Safety (EHS): Once the waste container is full, or after a
designated accumulation time, contact your institution's EHS office or a licensed hazardous
waste disposal company to arrange for pickup.[1][4]

o Documentation: Complete all required waste disposal forms with accurate and complete
information.[1]

Step 4: Container Decontamination

» "Empty" containers that previously held (+)-2-Carene must also be managed as hazardous
waste.[4]

» To render a container non-hazardous, it must be triple-rinsed with a suitable solvent.[1]

e The rinsate from this procedure must be collected and disposed of as hazardous waste
along with the (+)-2-Carene waste.[1]

 Atfter triple-rinsing, deface the original labels on the container before disposing of it as
regular trash.[1]

Experimental Workflow for Disposal
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Figure 1. (+)-2-Carene Disposal Workflow

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of (+)-2-Carene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of (+)-2-Carene: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197232#2-carene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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